Cas no 204857-35-2 (tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate)

• Product Name: tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate
• CAS No: 204857-35-2
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 4634729
• Update Time: 2025-05-23

tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-(4-CHLOROBENZYL)-N-(METHYLSULFONYL)CARBAMATE
• tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate

• Inchi： 1S/C13H18ClNO4S/c1-13(2,3)19-12(16)15(20(4,17)18)9-10-5-7-11(14)8-6-10/h5-8H,9H2,1-4H3
• InChI Key： ZIYXYULDWOAFMX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC=C(Cl)C=C1)S(C)(=O)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 416.1±47.0 °C at 760 mmHg
• Flash Point: 205.4±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate

tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate (CAS No. 204857-35-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate (CAS No. 204857-35-2) stands out as a compound of significant interest. This molecule, often abbreviated for convenience, is a key intermediate in the synthesis of various bioactive compounds. Its unique structural features, including the tert-butyl group and the methanesulfonylcarbamate moiety, make it a versatile building block in medicinal chemistry. Researchers and industry professionals frequently search for terms like "tert-butyl carbamate synthesis", "4-chlorophenyl derivatives", and "sulfonylcarbamate applications", reflecting its broad utility.

The compound's CAS No. 204857-35-2 is a critical identifier in chemical databases, ensuring precise tracking in research and development. Its molecular structure, featuring a 4-chlorophenyl ring, contributes to its stability and reactivity, making it a preferred choice for constructing complex molecules. Recent trends in organic synthesis highlight the growing demand for efficient carbamate protection strategies, where this compound plays a pivotal role. Users often inquire about "green chemistry approaches for carbamate synthesis" or "scalable methods for N-methanesulfonylcarbamate derivatives", underscoring the need for sustainable and scalable solutions.

From a pharmacological perspective, tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate is explored for its potential in drug discovery. Its sulfonamide functionality is a common motif in FDA-approved drugs, linked to antibacterial, antiviral, and anti-inflammatory properties. Searches for "sulfonamide-based drug design" or "chlorophenyl moiety in medicinal chemistry" often lead to discussions about this compound. Additionally, its tert-butyl ester group offers advantages in prodrug design, a hot topic in targeted drug delivery systems.

In industrial applications, the compound's stability under various conditions makes it suitable for high-throughput synthesis. Laboratories focusing on parallel synthesis or combinatorial chemistry frequently utilize it to generate diverse molecular libraries. Queries like "optimizing carbamate protection in peptide synthesis" or "N-methanesulfonylcarbamate stability studies" reflect its relevance in these fields. Moreover, its compatibility with palladium-catalyzed cross-coupling reactions aligns with the industry's shift toward transition metal-catalyzed transformations.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, researchers emphasize safe handling practices for sulfonylcarbamates. Searches for "biodegradable carbamate alternatives" or "eco-friendly sulfonamide synthesis" highlight the intersection of chemistry and sustainability. Regulatory compliance, such as REACH certification, is another frequent topic, ensuring the compound meets global standards.

In summary, tert-butyl N-[(4-chlorophenyl)methyl]-N-methanesulfonylcarbamate (CAS No. 204857-35-2) is a multifaceted compound with applications spanning drug discovery, industrial synthesis, and sustainable chemistry. Its structural attributes and reactivity profile continue to inspire innovations, answering the growing demand for efficient, scalable, and environmentally conscious chemical solutions.